4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide
Overview
Description
4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide, also known as ABAH, is a hydrazide compound that has been extensively studied for its potential use in scientific research. ABAH has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide as a PTP1B inhibitor involves the binding of 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide to the active site of the enzyme. This binding prevents the enzyme from dephosphorylating its substrate, leading to increased insulin signaling and improved glucose uptake.
Biochemical and Physiological Effects:
In addition to its role as a PTP1B inhibitor, 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide has been found to have other biochemical and physiological effects. 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide has been shown to inhibit the growth of cancer cells in vitro, potentially through its effects on the insulin signaling pathway. 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide has also been found to have anti-inflammatory effects, making it a potential therapeutic target for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide in lab experiments is its specificity as a PTP1B inhibitor. This specificity allows for targeted inhibition of PTP1B activity without affecting other enzymes or pathways. However, one limitation of using 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide is its relatively low potency as a PTP1B inhibitor compared to other compounds, which may require higher concentrations or longer incubation times for effective inhibition.
Future Directions
For the use of 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide in scientific research include further investigation of its effects on cancer cells and inflammatory diseases. Additionally, the development of more potent PTP1B inhibitors based on the structure of 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide may lead to improved therapeutic options for the treatment of diabetes and other metabolic disorders.
Scientific Research Applications
4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide has been used in a variety of scientific research applications, including as an inhibitor of protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a role in insulin signaling and has been implicated in the development of insulin resistance and type 2 diabetes. 4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide has been shown to inhibit PTP1B activity, making it a potential therapeutic target for the treatment of diabetes.
properties
IUPAC Name |
4-tert-butyl-N'-(2-ethylbutanoyl)benzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2/c1-6-12(7-2)15(20)18-19-16(21)13-8-10-14(11-9-13)17(3,4)5/h8-12H,6-7H2,1-5H3,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHFPTFFDIPFQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NNC(=O)C1=CC=C(C=C1)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![diisopropyl 5-[({[2-(methoxycarbonyl)phenyl]amino}carbonyl)amino]isophthalate](/img/structure/B4793214.png)
![5,7-dimethyl-2-[(2-methyl-2-propen-1-yl)thio][1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4793220.png)
![3,5-dimethyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-N-(2-phenylethyl)-4-isoxazolesulfonamide](/img/structure/B4793231.png)
![N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4793248.png)
![3-bromo-5-(4-ethylphenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B4793253.png)
![methyl 4-(1,3-benzodioxol-5-ylmethylene)-1-[2-(1-cyclohexen-1-yl)ethyl]-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate](/img/structure/B4793259.png)
![1-[3-(3-methoxyphenoxy)propyl]pyrrolidine](/img/structure/B4793265.png)
![N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide](/img/structure/B4793270.png)
![3-[4-(benzyloxy)phenyl]-5-ethyl-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4793272.png)
![4-{[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]amino}-N-2-pyrimidinylbenzenesulfonamide](/img/structure/B4793274.png)
![methyl 1-[3-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)propanoyl]-4-piperidinecarboxylate](/img/structure/B4793280.png)
![2-[(3-cyclohexyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diphenylacetamide](/img/structure/B4793293.png)